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Compound of Interest

Compound Name: (S)-N-Benzylglutamic acid

Cat. No.: B1600744

Abstract

(S)-N-Benzylglutamic acid is a pivotal chiral building block in modern medicinal chemistry. As
a derivative of the naturally occurring amino acid L-glutamic acid, it provides a versatile scaffold
for the synthesis of complex, stereochemically defined molecules. The introduction of the N-
benzyl group imparts unique physicochemical properties, enhancing its utility in multi-step
synthetic routes toward novel therapeutic agents. This guide offers an in-depth exploration of
the core properties of (S)-N-Benzylglutamic acid, including its physicochemical
characteristics, synthesis, and spectral analysis. Furthermore, it provides expert insights into its
chemical reactivity, analytical methodologies, and critical role as a chiral synthon in drug
discovery and development, equipping researchers with the foundational knowledge required
for its effective application.

Core Physicochemical Properties

The fundamental properties of (S)-N-Benzylglutamic acid are dictated by the interplay
between the hydrophilic dicarboxylic acid backbone of glutamic acid and the lipophilic nature of
the N-benzyl substituent. This unique combination influences its solubility, reactivity, and
handling characteristics.

Structural and Physical Data
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A summary of the key quantitative data for (S)-N-Benzylglutamic acid is presented below. It is

important to note that while experimental data for melting point and optical rotation are

available, other values are estimated based on the parent compound, L-glutamic acid, and

general chemical principles.

Property Value Source [ Justification
Molecular Formula C12H15NOa -
Molecular Weight 237.25 g/mol -
) ] General observation for amino
Appearance White solid ) o
acid derivatives
] ] 151-158 °C (with
Melting Point [1]

decomposition)

Optical Rotation [a]D#

+16° (c=4, 1 N HCI)

[1]

pKai (a-carboxyl)

~2.2 (Estimated)

Based on L-glutamic acid
(pKa1 = 2.19)[2]

pKaz (y-carboxyl)

~4.3 (Estimated)

Based on L-glutamic acid
(pKaz = 4.25)[2]

pKas (Amine)

~9.7 (Estimated)

Based on L-glutamic acid
(pKasz = 9.67)[2]

Solubility

Sparingly soluble in water;
Soluble in aqueous alkali; Low
solubility in non-polar organic

solvents.

Inferred from L-glutamic acid's
poor solubility in neutral water
and organic solvents.[2]
Increased solubility in aqueous
base is expected due to salt

formation.

Synthesis and Purification

The synthesis of (S)-N-Benzylglutamic acid is most commonly achieved through reductive

amination, a robust and well-established method in organic chemistry. This process leverages
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the reactivity of an aldehyde with the primary amine of L-glutamic acid to form a Schiff base,
which is subsequently reduced to the target secondary amine.

Reductive Amination Protocol

The following protocol is a reliable method for the gram-scale synthesis of (S)-N-
Benzylglutamic acid.[1]

Step-by-Step Methodology:

Schiff Base Formation: In a suitable reaction vessel, dissolve L-glutamic acid (0.5 mol) and
sodium hydroxide (1.0 mol) in water (1 L). Add benzaldehyde (0.5 mol) to the stirred solution.
Continue stirring at room temperature for approximately 3 hours to facilitate the formation of
the intermediate Schiff base.

Catalytic Hydrogenation: To the reaction mixture, add 10% Palladium on carbon (Pd/C)
catalyst (5 g).

Reduction: Hydrogenate the mixture at approximately 51 psig for about 80-90 minutes. The
progress of the reaction should be monitored by a suitable technique like TLC or HPLC.

Work-up and Isolation: Filter the mixture to remove the Pd/C catalyst. Adjust the pH of the
filtrate to approximately 4.2 using 1 N HCI. This will precipitate the product.

Purification: Collect the solid product by filtration, wash thoroughly with water, and dry to
yield (S)-N-Benzylglutamic acid. A second crop can often be obtained by concentrating the
filtrate.

Causality Behind Experimental Choices:

o Alkaline Conditions: The use of sodium hydroxide is crucial to deprotonate the amino group
of glutamic acid, increasing its nucleophilicity to attack the carbonyl carbon of benzaldehyde,
thus favoring Schiff base formation.

o Catalyst: Palladium on carbon is a highly efficient and standard catalyst for the
hydrogenation of imines to amines under moderate pressure, ensuring a clean and high-
yielding reduction.
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e pH Adjustment: The isoelectric point of the product is acidic due to the two carboxyl groups.
Adjusting the pH to 4.2 minimizes its solubility in the agueous medium, causing it to
precipitate for easy isolation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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